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An In-depth Technical Guide on the Core Biophysical Properties and Interactions of Folenox.
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The scientific literature available in the public domain on "Folenox," a trade name
for isolongifolene epoxide, is limited. It is primarily characterized as a fragrance ingredient, and
extensive biophysical data typically associated with drug development, such as specific
biological target interactions, binding affinities, and effects on signaling pathways, are not
readily available. This guide summarizes the existing public information.

Introduction

Folenox is the trade name for the chemical compound isolongifolene epoxide. It is utilized in
the fragrance industry for its aromatic properties. While the biophysical characterization of
compounds in drug development is extensive, the data for fragrance ingredients like Folenox
is often limited to their physicochemical properties. This document compiles the available
information on Folenox.

Physicochemical Properties
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The known physicochemical properties of Folenox (isolongifolene epoxide) are summarized
below. This data is essential for understanding its behavior in various environments.

Property Value Conditions Reference
Specific Gravity 0.99300 to 0.99900 @ 25.00 °C [1][2]
Refractive Index 1.49200 to 1.49700 @ 20.00 °C [1][2]

Flash Point > 20000 °FTCC [11[2]

93.33 °C)

- : @ 760.00 mm Hg
Boiling Point 258.00 to 260.00 °C ] [2]
(estimated)

@ 25.00 °C

Vapor Pressure 0.021000 mmHg ] [2]
(estimated)

logP (o/w) 4.225 (estimated) [2]

Water Solubility 6.18 mg/L @ 25 °C (estimated) [2]

- Soluble in alcohol,
Solubility _ [2]
Insoluble in water

Biological Interactions and Signaling Pathways

There is no specific information in the public domain regarding the mechanism of action,
binding affinity, or target interaction studies of Folenox. The search for "Folenox signaling
pathway" did not yield any relevant results detailing its interaction with cellular signaling
cascades.

Research on other chemical classes, such as polymethoxylated flavones, has shown
modulation of inflammatory signaling pathways like NF-kB, PI3K/Akt, and MAPK.[3] However,
there is no evidence to suggest that Folenox, an epoxide, has similar effects.

Experimental Protocols

Detailed experimental protocols for the biophysical characterization of Folenox are not
available in the scientific literature. For a comprehensive biophysical study, a typical workflow
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would involve a series of experiments to determine binding affinity, kinetics, and
thermodynamics of the interaction with a specific biological target.

Hypothetical Experimental Workflow for Biophysical Characterization:
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Target Identification and Preparation

Identify Potential Biological Target

Express and Purify Target Protein

Quiality Control (SDS-PAGE, Mass Spec)

Binding|Assays

Surface Plasmon Resonance (SPR) ¢ Isothermal Titration Calorimetry (ITC) > MicroScale Thermophoresis (MST)
(Kinetics: ka, kd, KD) (Thermodynamics: AH, AS, KD) (Binding Affinity: KD)

Structural |Analysis Functional Assays

Cell-based Assays Enzymatic Assays

X-ray Crystallography NMR Spectroscopy (e.g., Reporter Assays) (IC50/EC50 determination)

Computational Docking

Click to download full resolution via product page

Hypothetical workflow for biophysical characterization.
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Conclusion

The available data on Folenox is currently limited to its identity as isolongifolene epoxide and
its basic physicochemical properties relevant to its use as a fragrance. A comprehensive
biophysical characterization, including its mechanism of action, binding partners, and effects on
cellular signaling, is not present in the public scientific literature. Further research would be
required to elucidate these aspects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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